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Compound of Interest

Compound Name: C.I. Direct Red 84

Cat. No.: B15557289

Get Quote

C.I. Direct Red 84: A Technical Overview
For Researchers, Scientists, and Professionals in Chemical and Materials Science

This document provides a concise technical summary of C.I. Direct Red 84, a multi-azo class

dye. The information is intended to support research and development activities requiring

precise chemical and physical data.

Core Chemical Data
The fundamental molecular properties of C.I. Direct Red 84 are summarized below. This data

is essential for stoichiometric calculations, analytical method development, and material

characterization.
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Property Value

Chemical Name C.I. Direct Red 84

C.I. Number 35760

CAS Registry Number 6409-83-2

Molecular Formula C₄₅H₂₈N₁₀Na₄O₁₃S₄[1][2]

Molecular Weight 1136.99 g/mol [1]

Molecular Structure Class Multi-azo[1]

Logical Relationship: Molecular Formula to
Molecular Weight
The molecular weight of a compound is derived directly from its molecular formula and the

atomic weights of its constituent elements. The following diagram illustrates this fundamental

relationship for C.I. Direct Red 84.

Figure 1: Derivation of Molecular Weight from Molecular Formula

Molecular Formula
C₄₅H₂₈N₁₀Na₄O₁₃S₄

Summation of Atomic Weights
(45C) + (28H) + (10N) + (4Na) + (13O) + (4S)

provides atoms

Atomic Weights
C: 12.011
H: 1.008
N: 14.007
Na: 22.990
O: 15.999
S: 32.06

provides weights

Molecular Weight
1136.99 g/mol

calculates to
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Caption: Relationship between molecular formula and molecular weight.

Generalized Experimental Workflow for Dye
Analysis
While specific experimental protocols for C.I. Direct Red 84 are proprietary or application-

dependent, a general workflow for the analysis of a similar chemical dye is presented below.

This workflow outlines the typical stages from sample preparation to data analysis and

interpretation.

Figure 2: Generalized Workflow for Chemical Dye Analysis

Sample Preparation

Analytical Characterization

Data Processing & Interpretation

Dissolution in appropriate solvent

Spectroscopic Analysis
(UV-Vis, FT-IR)

Chromatographic Separation
(HPLC, TLC)

Data Analysis

Mass Spectrometry

Structural Elucidation &
Purity Assessment
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Caption: A typical workflow for the analysis of a chemical dye.

Manufacturing and Application Notes
C.I. Direct Red 84 is synthesized through a multi-step process involving diazotization and

coupling reactions. The manufacturing methods begin with the diazotization of 4-

aminobenzenesulfonic acid, which is then coupled with 5-aminonaphthalene-2-sulfonic acid.[1]

This intermediate product undergoes further diazotization and coupling with

(phenylamino)methanesulfonic acid, followed by hydrolysis and phosgenation.[1]

The primary application of C.I. Direct Red 84 is as a dyeing agent, particularly for cotton

fabrics, producing a dark red with a yellow light cast.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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